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Compound of Interest

Compound Name: Aluminum monochloride

CAS No.: 13595-81-8

Cat. No.: B080767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

generation of aluminum monochloride (AlCl) molecular beams, a critical technique for a

variety of spectroscopic studies, including those relevant to laser cooling and trapping

experiments. The primary method detailed is pulsed laser ablation of a solid precursor in a

cryogenic buffer gas environment, which has been demonstrated as a robust and reliable

source of cold AlCl molecules.[1]

Introduction
Aluminum monochloride (AlCl) is a molecule of significant interest for fundamental physics

and chemistry research, particularly in the field of laser cooling and trapping.[2][3] Its highly

diagonal Franck-Condon factors, estimated to be as high as 99.88% for the A¹Π ← X¹Σ⁺

transition, allow for the scattering of numerous photons before vibrational state changes,

making it an excellent candidate for laser cooling.[4][5] The generation of a cold, slow, and

intense beam of AlCl is the foundational step for such experiments.
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The most common and effective method for producing gas-phase AlCl is through the laser

ablation of a solid precursor target within a cryogenic buffer gas cell.[2][6] The hot ablation

plume thermalizes with the cold buffer gas (typically helium), resulting in a cold, slow-moving

beam of AlCl molecules.[6][7] This document outlines the necessary equipment, precursor

materials, and procedures to successfully generate and characterize AlCl beams for

spectroscopic applications.

Method 1: Pulsed Laser Ablation with Cryogenic
Buffer Gas Cooling
This method involves the ablation of a solid target containing aluminum and chlorine atoms

using a high-energy pulsed laser. The resulting plasma cools and reacts in a stream of

cryogenic helium gas, forming a beam of AlCl molecules.

Experimental Workflow
The overall process can be broken down into several key stages, from precursor preparation to

spectroscopic analysis of the generated AlCl beam.
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Figure 1: Experimental workflow for AlCl beam generation and analysis.
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Experimental Apparatus
A typical experimental setup consists of a vacuum chamber housing a cryogenic buffer gas cell.

The cell is cooled by a cryocooler to temperatures around 4 K. A solid precursor target is

mounted inside the cell. A pulsed laser is used to ablate the target, and a continuous wave

laser is used for spectroscopic probing of the generated AlCl molecules.
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Figure 2: Schematic of the experimental apparatus.
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Precursor Target Preparation
The choice of precursor material is crucial for optimizing the yield of AlCl. While ablation of solid

AlCl₃ is a straightforward option, it can lead to variable signals.[8] A more robust method

involves using pressed pellets of aluminum powder mixed with a stable chloride salt.[1][8]

Protocol for Al:KCl Target Preparation:

Mixing: Mix 99.95% aluminum powder (<75 µm) with 99% potassium chloride (KCl) powder

in a desired molar ratio. Molar ratios of Al:Cl ranging from 1:25 to 10:1 have been

investigated.[2][8]

Pelletizing: Place the powder mixture into a 12 mm pellet die and press using a hydraulic

press at 6000 psi for 1 minute.[8]

Mounting: Affix the resulting pellet to a copper target holder using a suitable epoxy (e.g.,

Stycast 2850FT).[8]

Curing: Allow the epoxy to cure for at least 24 hours in a dry environment before loading into

the vacuum chamber.[8]

Precursor Material Al:Cl Molar Ratio Notes

AlCl₃ (anhydrous) 1:3
Can produce variable signals.

[8]

Al + KCl 1:25 to 10:1
Provides a robust and reliable

source of AlCl.[1][2]

Al + NaCl 1:4
Alternative alkali chloride

precursor.[2]

Al + MgCl₂ 1:4
Alkaline earth chloride

precursor.[2]

Al + CaCl₂ 1:4
Alkaline earth chloride

precursor.[2]

Table 1: Precursor Materials for AlCl Generation
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AlCl Beam Generation Protocol
System Evacuation: Evacuate the vacuum chamber to a pressure of approximately 1 x 10⁻⁸

mbar.[9]

Cryogenic Cooling: Cool the buffer gas cell to the base temperature, typically around 4.2 K.

[2][6]

Buffer Gas Flow: Introduce a continuous flow of purified helium gas into the cell. A typical

flow rate is 4 standard cubic centimeters per minute (sccm), resulting in a helium density of

approximately 1.75 x 10¹⁵ atoms/cm³.[2][6]

Laser Ablation: Focus a high-energy pulsed laser onto the precursor target. A common

choice is a Nd:YAG laser at 532 nm.[2][6] To avoid drilling into the target, the laser spot can

be rastered across the surface.[6]

Beam Formation: The hot ablation plume collides with the cold helium buffer gas, leading to

thermalization and the formation of AlCl molecules. The continuous flow of helium sweeps

the cold AlCl molecules out of an exit aperture, forming a beam.[2][7]

Parameter Value Reference

Laser Wavelength 532 nm [2][6]

Pulse Energy 14 mJ [2][6]

Pulse Duration 5 ns [6]

Spot Diameter ~80 µm [2]

Repetition Rate 1 Hz [2]

Buffer Gas Helium [2][6]

Cell Temperature ~4.2 K [2][6]

He Flow Rate 4 sccm [2]

He Density 1.75 x 10¹⁵ atoms/cm³ [2]

Table 2: Typical Experimental Parameters for AlCl Beam Generation
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Spectroscopic Characterization
The generated AlCl beam can be characterized using absorption spectroscopy on the A¹Π ←

X¹Σ⁺ electronic transition.

Protocol for Absorption Spectroscopy:

Probe Laser: Generate a continuous-wave UV laser beam at approximately 261.5 nm,

corresponding to the v'=0 ← v=0 transition of the A¹Π ← X¹Σ⁺ system. This can be achieved

by frequency tripling a Ti:Sapphire laser.[2][3]

Beam Probing: Direct the probe laser beam through the AlCl molecular beam, perpendicular

to the beam's direction of propagation.

Detection: Measure the absorption of the probe laser using a photodiode.

Spectral Analysis: By scanning the frequency of the probe laser, an absorption spectrum can

be obtained. This allows for the determination of the rotational and vibrational temperatures

of the AlCl molecules in the beam.

Property Typical Value Notes Reference

Beam Temperature ~8.5 K

Temperature of the

AlCl molecules after

buffer gas cooling.

[2]

Beam Brightness
2 x 10¹²

molecules/sr/pulse

For AlF, comparable to

AlCl.[9]
[9]

Transition Wavelength ~261.5 nm
For the A¹Π (v'=0) ←

X¹Σ⁺ (v=0) transition.
[2][5]

Franck-Condon Factor ~99.88%
For the v'=0 ← v=0

transition.
[4]

Table 3: Properties of Generated AlCl Beams

Signaling Pathway for Spectroscopic Detection
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The spectroscopic detection of AlCl relies on the absorption of a photon to promote the

molecule from its ground electronic state to an excited electronic state. The subsequent

analysis of the absorption profile provides information about the quantum state of the

molecules in the beam.

AlCl (X¹Σ⁺, v=0, J)

AlCl (A¹Π, v'=0, J')

Absorption

Photon (~261.5 nm)

Absorption Signal

Detection

Click to download full resolution via product page

Figure 3: Simplified pathway for the spectroscopic detection of AlCl.

Conclusion
The generation of AlCl molecular beams via laser ablation in a cryogenic buffer gas is a well-

established and versatile technique. By carefully selecting precursor materials and optimizing

experimental parameters, it is possible to produce cold and intense beams of AlCl suitable for a

wide range of spectroscopic studies. These application notes provide the fundamental

protocols and data necessary for researchers to implement this technique in their laboratories.

Further optimization may be required depending on the specific experimental goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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